![molecular formula C3H6O3<br>C3H6O3<br>CH3CHOHCOOH B036391 Lactic acid CAS No. 26100-51-6](/img/structure/B36391.png)
Lactic acid
Overview
Description
Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals.
2-hydroxypropanoic acid is a 2-hydroxy monocarboxylic acid that is propanoic acid in which one of the alpha-hydrogens is replaced by a hydroxy group. It has a role as a Daphnia magna metabolite and an algal metabolite. It is functionally related to a propionic acid. It is a conjugate acid of a lactate.
A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed) Sodium lactate is the sodium salt of this compound, and has a mild saline taste. It is produced by fermentation of a sugar source, such as corn or beets, and then, by neutralizing the resulting this compound to create a compound having the formula NaC3H5O3. this compound was one of active ingredients in Phexxi, a non-hormonal contraceptive agent that was approved by the FDA on May 2020.
The mechanism of action of this compound, unspecified form is as an Acidifying Activity.
This compound is a natural product found in Drosophila melanogaster, Sambucus ebulus, and other organisms with data available.
This compound, DL- is the racemic isomer of this compound, the biologically active isoform in humans. this compound or lactate is produced during fermentation from pyruvate by lactate dehydrogenase. This reaction, in addition to producing this compound, also produces nicotinamide adenine dinucleotide (NAD) that is then used in glycolysis to produce energy source adenosine triphosphate (ATP).
A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed)
Scientific Research Applications
Antibacterial Properties
Lactic acid demonstrates significant antibacterial effects. A study by Wang et al. (2015) found that this compound effectively inhibits the growth of bacterial pathogens like Salmonella Enteritidis, Escherichia coli, and Listeria monocytogenes. This is due to its ability to disrupt the cytoplasmic membrane and cause physiological and morphological changes in bacterial cells.
Therapeutic and Immunomodulatory Potential
Marteau and Rambaud (1993) explored the potential therapeutic and immunomodulatory uses of this compound bacteria (LAB), including in lactose digestion, cholesterol metabolism, and the prophylaxis of infections (Marteau & Rambaud, 1993). Though conclusive clinical evidence was lacking at the time, they highlighted the promising avenues for future research.
Dermatological Applications
In dermatology, Sharquie et al. (2006) showed that this compound is an effective and safe agent for chemical peeling in the treatment of melasma, comparable in efficacy to Jessner's solution (Sharquie et al., 2006).
Drug Delivery Systems
Poly Lactic-co-Glycolic Acid (PLGA) is noted for its use in biodegradable controlled drug delivery systems. Makadia and Siegel (2011) described its applications in drug delivery and tissue engineering, highlighting its biocompatibility, biodegradability, and FDA approval (Makadia & Siegel, 2011).
Cancer Research and Treatment
Studies like those by Liu et al. (2021) have investigated the role of LAB in cancer treatment. They reviewed the bioactive substances of LAB in acting against cancer and discussed their safety in clinical cancer treatment (Liu et al., 2021).
Mechanism of Action
Target of Action
Lactic acid, also known as lactate, is a key metabolic intermediate that plays a significant role in various biological processes . It primarily targets immune cells, including T helper (Th)17 cells, macrophages (M2), tumor-associated macrophages, and neutrophils . Lactate and its associated H+ ions can have immunosuppressive effects, but they can also augment the functions of these immune cells depending on the cell type, receptor, mediator, and microenvironment .
Mode of Action
Lactate ions are metabolized to carbon dioxide and water, a process that requires the consumption of hydrogen cations . This metabolic process is fully aerobic, meaning it occurs during normal respiration . Lactate can also be used in gluconeogenesis, a process that takes place in both the liver and kidneys, converting this compound to glucose by consuming oxygen and ATP .
Biochemical Pathways
This compound is a crucial component of the fermentation process, specifically anaerobic glycolysis . During this process, glucose is converted into this compound to produce energy for cells . This compound is also involved in the gluconeogenesis pathway, where it can be converted back into glucose . These pathways are integral to energy production and regulation within the body.
Pharmacokinetics
The pharmacokinetics of this compound involve its metabolism to carbon dioxide and water, which requires the consumption of hydrogen cations . This process is integral to the body’s energy production.
Result of Action
The production of this compound results in a metabolic alkalinizing effect . It plays an important role in cellular respiration, glucose production, regulation of inflammation, and molecular signaling . This compound is an important fuel source for muscles during exercise, including those in the heart . It also has anti-inflammatory effects and promotes immune tolerance .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of this compound bacteria (LAB) can impact the metabolism and pharmacokinetics of substances like ginsenosides . LAB can also play a role in the production of this compound from renewable feedstocks in industrial biotechnology . Moreover, the pH and temperature of the environment can affect the stability and efficacy of this compound .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Lactic acid plays a significant role in biochemical reactions. It is produced during glycolysis, a metabolic pathway that breaks down glucose to produce energy . This compound is an important molecule in cellular respiration, glucose production, regulation of inflammation, and molecular signaling . Under anaerobic conditions, glucose (and more specifically, pyruvate) is converted into this compound in order to produce energy for the cells .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. It influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism . This compound is an important molecule in cellular respiration, glucose production, regulation of inflammation, and molecular signaling . Under anaerobic conditions, glucose (and more specifically, pyruvate) is converted into this compound in order to produce energy for the cells .
Molecular Mechanism
The molecular mechanism of this compound involves its conversion from pyruvate during glycolysis. This process is facilitated by the enzyme lactate dehydrogenase . This compound can also induce a novel post-translational modification, named lysine lactylation (Kla), which has inspired a ‘gold rush’ of academic and commercial interest .
Temporal Effects in Laboratory Settings
The influence of stress on this compound bacteria (LAB) is the subject of numerous studies due to the wide practical application of LAB in food fermentation, industrial biotechnology for the production of valuable compounds, and their promising role in medicine as probiotics, immunomodulatory agents and drug-delivery systems .
Dosage Effects in Animal Models
Some studies have injected this compound into animal models, and H+ ions are likely produced alongside lactate in many animal models. The pH effects can be buffered by bicarbonate or other molecules, but this varies with the organ involved .
Transport and Distribution
This compound and the associated H+ ions are still introduced in many biochemistry and general biology textbooks and courses as a metabolic by-product within fast or oxygen-independent glycolysis . The role of lactate as a fuel source has been well-appreciated in the field of physiology, and the role of lactate as a metabolic feedback regulator and distinct signaling molecule is beginning to gain traction in the field of immunology .
Subcellular Localization
Protein lactylation is widespread in cells. In addition to histones, certain non-histone proteins in the nucleus can also be lactylated. Lactylation is also present on some membrane proteins, and in the cytoplasm, there are proteins involved in lactylation .
Properties
IUPAC Name |
2-hydroxypropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVTAAEKCZFNVCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6O3, Array, HC3H5O3 | |
Record name | LACTIC ACID | |
Source | CAMEO Chemicals | |
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Record name | LACTIC ACID | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | LACTIC ACID | |
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Record name | lactic acid | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lactic_acid | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
26100-51-6 | |
Record name | (±)-Poly(lactic acid) | |
Source | CAS Common Chemistry | |
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DSSTOX Substance ID |
DTXSID7023192 | |
Record name | Lactic acid | |
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Molecular Weight |
90.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals., Liquid, Colourless or yellowish, nearly odourless, syrupy liquid to solid, Thick liquid or crystals, colorless to yellow; mp = 17 deg C; [ICSC], VISCOUS COLOURLESS-TO-YELLOW LIQUID OR COLOURLESS-TO-YELLOW CRYSTALS., colourless to yellow hygroscopic crystals becoming syrupy liquid; odourless | |
Record name | LACTIC ACID | |
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Record name | Propanoic acid, 2-hydroxy- | |
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Record name | LACTIC ACID | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Lactic acid | |
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Record name | LACTIC ACID | |
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Record name | Lactic acid | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/781/ | |
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Boiling Point |
122 °C at 15 mm Hg | |
Record name | Lactic acid | |
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Record name | LACTIC ACID | |
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Flash Point |
113 °C (235 °F) - closed cup, 110 °C c.c. | |
Record name | LACTIC ACID | |
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Record name | LACTIC ACID | |
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Solubility |
Completely soluble in water, Miscible with water, Completely soluble in ethanol, diethyl ether, and other organic solvents which are miscible with water. It is virtually insoluble in benzene and chloroform., Miscible with glycerol, Soluble in alcohol and furfurol; slightly soluble in ether; insoluble in chloroform, petroleum ether, carbon disulfide. Miscible with alcohol-ether solution., Solubility in water: miscible, miscible with water, glycerol, glycols, oils, miscible at room temperature (in ethanol) | |
Record name | Lactic acid | |
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Record name | LACTIC ACID | |
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Record name | Lactic acid | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/781/ | |
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Density |
1.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.2060 g/cu cm at 21 °C, Relative density (water = 1): 1.2, 1.200-1.209 | |
Record name | LACTIC ACID | |
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Record name | Lactic acid | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/781/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Pressure |
0.08 [mmHg], 0.0813 mm Hg at 25 °C | |
Record name | Lactic acid | |
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Mechanism of Action |
Lactate ions are metabolized ultimately to carbon dioxide and water, which requires the consumption of hydrogen cations. | |
Record name | Lactic acid | |
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Color/Form |
Crystals (melt at 16.8 °C), Yellow to colorless crystals or syrupy 50% liquid, Viscous, colorless to yellow liquid or colorless to yellow crystals | |
CAS No. |
50-21-5, 598-82-3, 26100-51-6 | |
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Record name | Lactic acid | |
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Record name | Lactic acid [USP:JAN] | |
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Record name | Propanoic acid, (+-) | |
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Record name | Propanoic acid, 2-hydroxy- | |
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Record name | Lactic acid | |
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Record name | Lactic acid | |
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Record name | 2-hydroxypropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | LACTIC ACID, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3B8D35Y7S4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | LACTIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/800 | |
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Record name | LACTIC ACID | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0501 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
16.8 °C, Crystals from ether and isopropyl ether; melting point = 52.8 °C; pK = 3.83; soluble in water, alcohol, acetone, ether, glycerol; practically insoluble in chloroform. /D-lactic acid/, Crystals from acetic acid or chloroform; melting point = 53 °C; pK = 3.79 at 25 °C. /L-lactic acid/, 17 °C | |
Record name | Lactic acid | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB04398 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Lactic acid | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/1416 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | LACTIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/800 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | LACTIC ACID | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0501 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.